2-(3-bromobenzyl)-2,5,6,7,8,9-hexahydro-3H-cyclohepta[c]pyridazin-3-one

• Molecular Formula: C16H17BrN2O
• Molecular Weight: 333.22 g/mol
• IUPAC Name: 2-[(3-bromophenyl)methyl]-6,7,8,9-tetrahydro-5H-cyclohepta[c]pyridazin-3-one
• InChI: InChI=1S/C16H17BrN2O/c17-14-7-4-5-12(9-14)11-19-16(20)10-13-6-2-1-3-8-15(13)18-19/h4-5,7,9-10H,1-3,6,8,11H2
• InChI Key: XHTUKTMYGOCLJE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=CC(=O)N(N=C2CC1)CC3=CC(=CC=C3)Br

Description

2-(3-bromobenzyl)-2,5,6,7,8,9-hexahydro-3H-cyclohepta[c]pyridazin-3-one is a compound that belongs to the class of pyridazinone derivatives. Pyridazinones are known for their diverse pharmacological activities and have been extensively studied for their potential therapeutic benefits

Preparation Methods

The synthesis of 2-(3-bromobenzyl)-2,5,6,7,8,9-hexahydro-3H-cyclohepta[c]pyridazin-3-one typically involves the reaction of hydrazine or aryl hydrazines with mixtures of ketones and esters, or with 1,4-dicarbonyl compounds . The reaction conditions often include the use of solvents such as ethanol or methanol and catalysts like PCl5. Industrial production methods may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity .

Chemical Reactions Analysis

2-(3-bromobenzyl)-2,5,6,7,8,9-hexahydro-3H-cyclohepta[c]pyridazin-3-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reagents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The bromine atom in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules and can be used in the development of new synthetic methodologies.

Biology: The compound has shown potential as an antimicrobial agent and has been studied for its effects on various biological targets.

Medicine: Pyridazinone derivatives, including this compound, have been investigated for their potential therapeutic effects, such as antihypertensive, anti-inflammatory, and anticancer activities.

Industry: The compound can be used in the development of agrochemicals and other industrial applications.

Mechanism of Action

The mechanism of action of 2-(3-bromobenzyl)-2,5,6,7,8,9-hexahydro-3H-cyclohepta[c]pyridazin-3-one involves its interaction with specific molecular targets and pathways. For instance, pyridazinone derivatives have been shown to inhibit enzymes such as α-glucosidase, which plays a role in carbohydrate metabolism . Additionally, these compounds may interact with receptors and ion channels, leading to various pharmacological effects .

Comparison with Similar Compounds

2-(3-bromobenzyl)-2,5,6,7,8,9-hexahydro-3H-cyclohepta[c]pyridazin-3-one can be compared with other pyridazinone derivatives, such as:

Zardaverine: An anti-platelet agent known for its inhibitory effects on phosphodiesterase enzymes.

Emorfazone: An anti-inflammatory agent with a similar pyridazinone core structure.

Pyridaben: A herbicide agent used in agricultural applications.

The uniqueness of this compound lies in its specific substitution pattern and the presence of the bromobenzyl group, which may confer distinct biological and chemical properties .